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Compound of Interest

Compound Name: Leu-Leu-OH

Cat. No.: B152472

Essential Safety and Handling Guide for Leu-
Leu-OH

This guide provides immediate, essential safety and logistical information for the handling of
Leu-Leu-OH (L-Leucyl-L-leucine). It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices from receipt to disposal of the
compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Leu-Leu-OH is classified with the following hazards:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

To mitigate these risks, appropriate personal protective equipment must be worn at all times
when handling Leu-Leu-OH.
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Table 1: Recommended Personal Protective Equipment (PPE) for Handling Leu-Leu-OH

PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
suitable. Inspect for tears or
holes before use. Dispose of
contaminated gloves

immediately after handling.

Eye and Face Protection

Safety glasses with side

shields or goggles

Essential to protect against
dust particles and accidental
splashes. A face shield may be
necessary when handling
larger quantities or if there is a

significant risk of splashing.

Body Protection

Laboratory coat

A standard lab coat should be
worn to protect skin and
personal clothing from

contamination.

Respiratory Protection

Dust mask or respirator

Recommended when weighing
or handling the solid
compound, especially if not
working in a fume hood, to
prevent inhalation of airborne
powder.[2] Use in a well-

ventilated area is crucial.[1][2]

Operational Plan: From Receipt to Disposal

A systematic workflow is critical for the safe handling and integrity of Leu-Leu-OH.

Upon receipt, carefully inspect the container for any signs of damage. The compound should

be stored in a tightly sealed container, protected from moisture. For long-term storage, refer to

the supplier's recommendations, which are typically -20°C for up to one month or -80°C for up

to six months.[3]
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All handling of Leu-Leu-OH should be conducted in a well-ventilated area or within a chemical
fume hood to minimize inhalation risk.[1][2] When weighing the solid material, take care to
avoid generating dust.

o To prepare a solution:
o Ensure all necessary PPE is correctly worn.
o Weigh the desired amount of Leu-Leu-OH in a chemical fume hood.

o Add the appropriate solvent to the compound. If the solubility characteristics are unknown,
start with a small amount of solvent and gradually increase as needed. Sonication may aid
in dissolution.

In the event of an accidental release or exposure, follow these procedures:

» Spills: For small spills, wear appropriate PPE, absorb the material with an inert substance,
and place it in a sealed container for proper disposal.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1]

o Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so and continue rinsing.[1] Seek medical attention if irritation
persists.

 Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.[1] If respiratory symptoms occur, seek medical attention.

e Ingestion: Rinse the mouth with water.[1] Do not induce vomiting. Seek immediate medical
advice.

Disposal Plan

Proper disposal of Leu-Leu-OH and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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e Solid Waste: Unused or expired Leu-Leu-OH, as well as any materials grossly contaminated
with the solid (e.g., weighing papers, spill cleanup materials), should be collected in a
dedicated, clearly labeled, and sealed container for solid chemical waste.

e Liquid Waste: Solutions containing Leu-Leu-OH should be collected in a designated, sealed,
and clearly labeled container for liquid chemical waste. Do not dispose of solutions down the
drain.

o Contaminated Materials: All disposable items that have come into contact with Leu-Leu-OH,
such as gloves, pipette tips, and vials, should be disposed of as chemical waste.

Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal guidelines and to arrange for waste pickup.

Workflow for Handling Leu-Leu-OH
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Caption: Workflow for the safe handling of Leu-Leu-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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